Cas no 1261497-21-5 (2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261497-21-5
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920328
• Update Time: 2025-06-13

2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-2-7(6-8)9-4-5-20-11(21)10(9)13(17,18)19/h1-6H,(H,20,21)
• InChI Key： LBAKVMGYYNESKS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261497-21-5)

The compound 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261497-21-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This trifluoromethyl-substituted pyridine derivative is characterized by its distinct molecular framework, which combines a pyridine core with hydroxy and trifluoromethyl functional groups. These features make it a valuable intermediate for the synthesis of more complex molecules.

One of the key reasons for the growing interest in CAS No. 1261497-21-5 is its relevance in drug discovery. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this molecule a promising candidate for the development of new therapeutics. Researchers are particularly interested in its potential role in targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer. The presence of the hydroxy group also allows for further chemical modifications, enabling the creation of derivatives with tailored properties.

In addition to its pharmaceutical applications, 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine has found use in agrochemical research. The trifluoromethyl moiety is a common feature in many modern pesticides and herbicides due to its ability to improve the efficacy and environmental profile of these products. As the demand for sustainable agricultural solutions grows, compounds like this are being explored for their potential to address challenges such as pest resistance and crop yield optimization.

From a materials science perspective, the unique electronic properties of CAS No. 1261497-21-5 make it an interesting candidate for the development of advanced materials. The pyridine ring and trifluoromethyl groups can influence the optical and electronic characteristics of polymers and small molecules, potentially leading to innovations in organic electronics, sensors, and catalysts. This versatility underscores the compound's importance across multiple scientific disciplines.

The synthesis of 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Researchers are continually refining these methods to improve yields, reduce costs, and minimize environmental impact. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes for this and related compounds.

Given the compound's specialized nature, quality control and analytical characterization are critical. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These analytical methods are essential for researchers and manufacturers who rely on consistent and reliable supplies of CAS No. 1261497-21-5 for their work.

As the scientific community continues to explore the potential of 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. These topics are frequently searched in academic and industrial databases, reflecting the compound's relevance to ongoing research efforts. Future studies may uncover additional applications or optimize existing ones, further solidifying its role in modern chemistry.

In summary, 2-Hydroxy-3-(trifluoromethyl)-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261497-21-5) represents a fascinating example of how subtle molecular modifications can lead to significant scientific and commercial opportunities. Its applications in pharmaceuticals, agrochemicals, and materials science highlight its versatility, while ongoing research ensures that its full potential is yet to be realized. For scientists and industry professionals, this compound offers a compelling case study in the intersection of chemistry, innovation, and real-world impact.